Cas no 118129-09-2 (3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
• CAS No: 118129-09-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1210862
• PubChem ID: 14145834
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
• 4-ethyl-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-Ethyl-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• SCHEMBL4324895
• 1-Phenyl-2,3-dimethyl-4-aethyl-5-pyrazolon
• DB-316561
• 118129-09-2
• 4-Ethylantipyrine
• NIOSH/CD2720000
• RYZUMXDTSKOCRP-UHFFFAOYSA-N
• CD27200000
• Antipyrine, 4-ethyl-
• 1-Phenyl-2,3-dimethyl-4-aethyl-5-pyrazolon [German]

• Inchi： 1S/C13H16N2O/c1-4-12-10(2)14(3)15(13(12)16)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3
• InChI Key： RYZUMXDTSKOCRP-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55